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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B3029836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Yellow 44, also known as Direct Fast Yellow GC or Sirius Yellow GC, is a versatile diazo

dye.[1] While extensively used in the textile industry, it also finds application as a biological

stain in histology and microbiology to aid in the visualization of cellular structures.[1] This

document provides a detailed guide for the application of Direct Yellow 44 in tissue pathology

staining. Due to the limited availability of specific published protocols for Direct Yellow 44 in

this application, the following guidelines are based on standard histological practices and

protocols for structurally related direct dyes, such as Sirius Red. User validation and

optimization for specific tissues and applications are highly recommended.

Physicochemical and Safety Data
A comprehensive understanding of the dye's properties and safety information is crucial for its

effective and safe use in a laboratory setting.
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Property Value Reference

Synonyms
C.I. 29000, Direct Fast Yellow

GC, Sirius Yellow GC
[1]

CAS Number 8005-52-5 [1]

Molecular Formula C27H20N6Na2O8S [2]

Molecular Weight 634.53 g/mol [2]

Appearance Yellow to brown powder [2]

Solubility

Soluble in water (green-light

yellow solution), slightly

soluble in alcohol.

[2]

Safety Information Description Reference

Hazard Statements
May cause an allergic skin

reaction.
[3]

Precautionary Statements

Avoid breathing dust. Wear

protective gloves, clothing, and

eye protection. IF ON SKIN:

Wash with plenty of water. If

skin irritation or rash occurs:

Get medical help.

[3]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[3]

Disposal

Dispose of contents/container

to an appropriate treatment

and disposal facility in

accordance with applicable

laws and regulations.

[3]
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The following protocol is a general guideline adapted from procedures for other direct dyes

used in histology.[4] Optimization of incubation times and solution concentrations is

recommended for optimal results with different tissue types.

I. Reagents and Solutions
Direct Yellow 44 Staining Solution (0.1% w/v)

Direct Yellow 44 powder: 0.1 g

Distilled water: 100 mL

Note: The optimal concentration may vary (e.g., 0.05% to 0.5%). It is advisable to prepare

small volumes of different concentrations for initial testing.

Acidified Water (for differentiation, if necessary)

Distilled water: 100 mL

Glacial acetic acid: 0.5 mL

Counterstain (e.g., Mayer's Hematoxylin)

Dehydration Solutions: Graded alcohols (70%, 95%, 100% ethanol)

Clearing Agent: Xylene or a xylene substitute

Mounting Medium: Resin-based mounting medium

II. Staining Procedure for Paraffin-Embedded Sections
Deparaffinization and Rehydration:

1. Immerse slides in xylene (or substitute) - 2 changes of 5 minutes each.

2. Immerse in 100% ethanol - 2 changes of 3 minutes each.

3. Immerse in 95% ethanol - 2 changes of 3 minutes each.
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4. Immerse in 70% ethanol - 2 changes of 3 minutes each.

5. Rinse in distilled water.

Staining:

1. Immerse slides in the 0.1% Direct Yellow 44 staining solution for 10-30 minutes at room

temperature. Optimization of staining time is critical.

2. Rinse briefly in distilled water to remove excess stain.

Differentiation (Optional):

1. If the staining is too intense, briefly dip the slides in acidified water and check

microscopically until the desired differentiation is achieved.

2. Wash thoroughly in running tap water.

Counterstaining:

1. Immerse slides in Mayer's Hematoxylin for 3-5 minutes.

2. "Blue" the sections in running tap water for 5 minutes.

Dehydration, Clearing, and Mounting:

1. Dehydrate through graded alcohols (70%, 95%, 100% ethanol).

2. Clear in xylene (or substitute) - 2 changes of 5 minutes each.

3. Mount with a resin-based mounting medium.

III. Expected Results
Target Structures (e.g., collagen, amyloid): Yellow

Nuclei: Blue/Purple
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Note: The specificity of Direct Yellow 44 for particular tissue components like collagen or

amyloid has not been extensively documented. Empirical validation is necessary.

Mandatory Visualizations
Experimental Workflow
Caption: A flowchart illustrating the step-by-step experimental workflow for Direct Yellow 44
tissue pathology staining.

Logical Relationship of Direct Dyes in Histopathology
Caption: A diagram showing the logical relationship of direct dyes, including Direct Yellow 44,

to their properties and target tissue components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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